4,5-diphenyl-1-trityl-1H-imidazole

• CAS RN: 31635-59-3
• Molecular Formula: C34H26N2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 4,5-diphenyl-1-tritylimidazole
• InChI: InChI=1S/C34H26N2/c1-6-16-27(17-7-1)32-33(28-18-8-2-9-19-28)36(26-35-32)34(29-20-10-3-11-21-29,30-22-12-4-13-23-30)31-24-14-5-15-25-31/h1-26H
• InChI Key: LGEQKBQDFVOESR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N(C=N2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Description

4,5-diphenyl-1-trityl-1H-imidazole is a useful research compound. Its molecular formula is C34H26N2 and its molecular weight is 462.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 4,5-diphenylimidazole (500 mg, 2.27 mmol) in 5 mL CH2Cl2 at rt were added TEA (348 μL, 2.50 mmol) and trityl chloride (664 mg, 2.38 mmol). The mixture was stirred at rt for 18 h, then was diluted with EtOAc, washed with H2O and brine, dried (Na2SO4) and concentrated. The crude product was purified by flash chromatography (0 to 30% EtOAc/hexanes gradient) to afford 692 mg of Intermediate 19.1 as a pale green solid.